Cas no 1060282-80-5 (5-chloro-2-methyl-N-(thiophen-3-yl)methylbenzene-1-sulfonamide)

5-Chloro-2-methyl-N-(thiophen-3-yl)methylbenzene-1-sulfonamide is a sulfonamide derivative featuring a chloro-methyl-substituted benzene ring and a thiophene methylamine moiety. This compound is of interest in medicinal and agrochemical research due to its potential as a versatile intermediate in the synthesis of biologically active molecules. The presence of both electron-withdrawing (chloro) and electron-donating (methyl) groups on the aromatic ring, combined with the thiophene heterocycle, may enhance its binding affinity in target interactions. Its structural features suggest utility in the development of enzyme inhibitors or receptor modulators. The compound's stability and synthetic accessibility further support its applicability in exploratory pharmaceutical and chemical studies.

5-chloro-2-methyl-N-(thiophen-3-yl)methylbenzene-1-sulfonamide structure

1060282-80-5 structure

Product Name:5-chloro-2-methyl-N-(thiophen-3-yl)methylbenzene-1-sulfonamide

CAS No:1060282-80-5

MF:C₁₂H₁₂ClNO₂S₂

MW:301.81217956543

CID:6319095

PubChem ID:25869586

Update Time:2025-06-08

5-chloro-2-methyl-N-(thiophen-3-yl)methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

- 5-chloro-2-methyl-N-(thiophen-3-yl)methylbenzene-1-sulfonamide
- AKOS008126404
- SR-01000921002-1
- 5-chloro-2-methyl-N-(thiophen-3-ylmethyl)benzenesulfonamide
- VU0635930-1
- 5-chloro-2-methyl-N-[(thiophen-3-yl)methyl]benzene-1-sulfonamide
- F5105-0064
- Z408256042
- SR-01000921002
- 1060282-80-5
- Inchi： 1S/C12H12ClNO2S2/c1-9-2-3-11(13)6-12(9)18(15,16)14-7-10-4-5-17-8-10/h2-6,8,14H,7H2,1H3
- InChI Key： UTHCLWPAVYZOKK-UHFFFAOYSA-N
- SMILES： ClC1C=CC(C)=C(C=1)S(NCC1=CSC=C1)(=O)=O

Computed Properties

Exact Mass: 300.9997987g/mol
Monoisotopic Mass: 300.9997987g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 369
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 82.8Å²

5-chloro-2-methyl-N-(thiophen-3-yl)methylbenzene-1-sulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F5105-0064-2μmol	5-chloro-2-methyl-N-[(thiophen-3-yl)methyl]benzene-1-sulfonamide	1060282-80-5	2μmol	$57.0	2023-09-10
Life Chemicals	F5105-0064-5μmol	5-chloro-2-methyl-N-[(thiophen-3-yl)methyl]benzene-1-sulfonamide	1060282-80-5	5μmol	$63.0	2023-09-10
Life Chemicals	F5105-0064-10μmol	5-chloro-2-methyl-N-[(thiophen-3-yl)methyl]benzene-1-sulfonamide	1060282-80-5	10μmol	$69.0	2023-09-10
Life Chemicals	F5105-0064-20μmol	5-chloro-2-methyl-N-[(thiophen-3-yl)methyl]benzene-1-sulfonamide	1060282-80-5	20μmol	$79.0	2023-09-10
Life Chemicals	F5105-0064-1mg	5-chloro-2-methyl-N-[(thiophen-3-yl)methyl]benzene-1-sulfonamide	1060282-80-5	1mg	$54.0	2023-09-10
Life Chemicals	F5105-0064-2mg	5-chloro-2-methyl-N-[(thiophen-3-yl)methyl]benzene-1-sulfonamide	1060282-80-5	2mg	$59.0	2023-09-10
Life Chemicals	F5105-0064-3mg	5-chloro-2-methyl-N-[(thiophen-3-yl)methyl]benzene-1-sulfonamide	1060282-80-5	3mg	$63.0	2023-09-10
Life Chemicals	F5105-0064-4mg	5-chloro-2-methyl-N-[(thiophen-3-yl)methyl]benzene-1-sulfonamide	1060282-80-5	4mg	$66.0	2023-09-10
Life Chemicals	F5105-0064-5mg	5-chloro-2-methyl-N-[(thiophen-3-yl)methyl]benzene-1-sulfonamide	1060282-80-5	5mg	$69.0	2023-09-10
Life Chemicals	F5105-0064-10mg	5-chloro-2-methyl-N-[(thiophen-3-yl)methyl]benzene-1-sulfonamide	1060282-80-5	10mg	$79.0	2023-09-10

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Additional information on 5-chloro-2-methyl-N-(thiophen-3-yl)methylbenzene-1-sulfonamide

Comprehensive Overview of 5-Chloro-2-methyl-N-(thiophen-3-yl)methylbenzene-1-sulfonamide (CAS No. 1060282-80-5)

The compound 5-chloro-2-methyl-N-(thiophen-3-yl)methylbenzene-1-sulfonamide (CAS No. 1060282-80-5) is a sulfonamide derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including a thiophene ring and a chloro-methylbenzene moiety, make it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role as a sulfonamide-based inhibitor due to its ability to modulate biological pathways.

In recent years, the demand for sulfonamide compounds has surged, driven by their versatility in medicinal chemistry. The presence of the thiophene group in 5-chloro-2-methyl-N-(thiophen-3-yl)methylbenzene-1-sulfonamide enhances its binding affinity to target proteins, making it a candidate for enzyme inhibition studies. This aligns with the growing trend of small molecule therapeutics in treating chronic diseases, a topic frequently searched in academic and industrial databases.

The synthesis of CAS No. 1060282-80-5 involves multi-step organic reactions, including sulfonylation and alkylation, which are critical for achieving high purity. Analytical techniques such as HPLC and NMR spectroscopy are employed to characterize its molecular structure, ensuring compliance with regulatory standards. This meticulous process addresses the rising consumer concern about compound purity and safety profiles, often highlighted in peer-reviewed journals.

From an industrial perspective, 5-chloro-2-methyl-N-(thiophen-3-yl)methylbenzene-1-sulfonamide is gaining traction in agrochemical formulations. Its potential as a pesticide intermediate is under investigation, reflecting the global shift toward sustainable crop protection methods. This resonates with the increasing searches for eco-friendly chemicals and green synthesis approaches, which dominate environmental science discussions.

Furthermore, the compound’s physicochemical properties, such as solubility and stability, are pivotal for formulation scientists. Recent studies suggest its compatibility with polymeric carriers, a hot topic in drug delivery systems. Such findings are frequently queried in AI-driven literature reviews, underscoring the intersection of computational chemistry and experimental research.

In conclusion, 5-chloro-2-methyl-N-(thiophen-3-yl)methylbenzene-1-sulfonamide (CAS No. 1060282-80-5) represents a multifaceted compound with applications spanning pharmaceuticals, agriculture, and material science. Its relevance to contemporary research themes like targeted therapy and green chemistry ensures its continued prominence in scientific discourse.